Cas no 156856-38-1 (Elatoside B)

Elatoside B structure
Elatoside B structure
Product Name:Elatoside B
CAS No:156856-38-1
MF:C48H76O19
MW:957.105657577515
CID:153017
PubChem ID:177985
Update Time:2024-03-01

Elatoside B Chemical and Physical Properties

Names and Identifiers

    • LogP
    • (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3-hydroxy-4,5-bis[[(2S,3R,4S,5R,6R
    • 3)]- (9CI)
    • b-D-Glucopyranosiduronic acid, (3b)-17-carboxy-28-norolean-12-en-3-ylO-b-D-galactopyranosyl-(1&reg
    • Elatoside B
    • beta-D-Glucopyranosiduronic acid, (3beta)-17-carboxy-28-norolean-12-en-3-yl O-beta-D-galactopyranosyl-(1-2)-O-(beta-D-galactopyranosyl-(1-3))-
    • (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3-hydroxy-4,5-bis[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxane-2-carboxylic acid
    • 156856-38-1
    • Inchi: 1S/C48H76O19/c1-43(2)14-16-48(42(60)61)17-15-46(6)21(22(48)18-43)8-9-26-45(5)12-11-27(44(3,4)25(45)10-13-47(26,46)7)64-41-37(67-40-33(56)31(54)29(52)24(20-50)63-40)35(34(57)36(66-41)38(58)59)65-39-32(55)30(53)28(51)23(19-49)62-39/h8,22-37,39-41,49-57H,9-20H2,1-7H3,(H,58,59)(H,60,61)/t22-,23+,24+,25-,26+,27-,28-,29-,30-,31-,32+,33+,34-,35-,36-,37+,39-,40-,41+,45-,46+,47+,48-/m0/s1
    • InChI Key: YDZWHGJRWMQCDP-RPZIOYONSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)C1(C)C

Computed Properties

  • Exact Mass: 956.498
  • Monoisotopic Mass: 956.498
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 10
  • Complexity: 1880
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 23
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 312
  • XLogP3: 3

Experimental Properties

  • Density: 1.44
  • Boiling Point: 1050.3°Cat760mmHg
  • Flash Point: 299.3°C
  • Refractive Index: 1.627
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